4-hydroxy-N,N-dimethylbenzamide
Overview
Description
4-Hydroxy-N,N-dimethylbenzamide is a compound with a benzamide skeleton and an additional hydroxyl group. It is a potent PDE10A (phosphodiesterase with a remarkable localization as the protein is abundant only in brain tissue) inhibitor .
Molecular Structure Analysis
The molecular formula of 4-hydroxy-N,N-dimethylbenzamide is C9H11NO2 . Its molecular weight is 165.19 . The SMILES string representation is CN©C(=O)c1ccc(O)cc1 .Physical And Chemical Properties Analysis
The physical and chemical properties of 4-hydroxy-N,N-dimethylbenzamide include its molecular weight of 165.19 and its solid form . More specific properties like melting point, boiling point, solubility, etc., are not provided in the search results.Scientific Research Applications
Intramolecular Hydrogen Bonding
4-Hydroxy-N,N-dimethylbenzamide exhibits intriguing intramolecular hydrogen bonding properties. This has been investigated through spectroscopic methods, revealing insights into the hydrogen-bonded structure and rotational barriers related to its chemical properties. Such studies are essential in understanding the fundamental chemistry of benzamides and their derivatives (Fong, 1980).
Metabolic Pathways
Research on N,N-dimethylbenzamides, including derivatives like 4-hydroxy-N,N-dimethylbenzamide, has shown that these compounds undergo metabolic processes resulting in various metabolites. This understanding is crucial in fields like pharmacology and toxicology, where the metabolism of compounds can significantly impact their biological activity and safety (Constantino, Rosa & Iley, 1992).
Selective Molecular Recognition
Studies have shown that certain benzamides, possibly including 4-hydroxy-N,N-dimethylbenzamide, can be selectively recognized by specific molecular structures. This selective recognition is crucial for applications in molecular chemistry, where precise interactions between molecules are required for reactions and the formation of complex structures (Choi et al., 2005).
Synthetic Chemistry Applications
4-Hydroxy-N,N-dimethylbenzamide and its analogs are utilized in synthetic chemistry. They react with various compounds to form different chemical structures, indicating their versatility in organic synthesis and their potential use in creating new molecules with desired properties (Hanessian & Moralioglu, 1972).
Spectroscopic and Theoretical Studies
Detailed spectroscopic and theoretical studies of 4-hydroxybenzamide (a close relative of 4-hydroxy-N,N-dimethylbenzamide) provide insights into its molecular structure and properties. Such studies are essential for understanding the chemical behavior of these compounds and their potential applications in various fields, including material science and drug development (Ramesh et al., 2020).
Safety and Hazards
4-Hydroxy-N,N-dimethylbenzamide is classified as Acute Tox. 4 Oral - Eye Irrit. 2 - Skin Irrit. 2 - STOT SE 3 . It may cause skin irritation, serious eye irritation, and respiratory irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use only outdoors or in a well-ventilated area .
properties
IUPAC Name |
4-hydroxy-N,N-dimethylbenzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO2/c1-10(2)9(12)7-3-5-8(11)6-4-7/h3-6,11H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJCPSWBVHQROQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C(=O)C1=CC=C(C=C1)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70309537 |
Source
|
| Record name | 4-hydroxy-N,N-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70309537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
165.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-hydroxy-N,N-dimethylbenzamide | |
CAS RN |
20876-99-7 |
Source
|
| Record name | Benzamide,N-dimethyl- | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=212259 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 4-hydroxy-N,N-dimethylbenzamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70309537 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-hydroxy-N,N-dimethylbenzamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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